5-(4-chlorophthalazin-1-yl)-2-methyl-N-(propan-2-yl)benzenesulfonamide

• IUPAC Name: 5-(4-chlorophthalazin-1-yl)-2-methyl-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C18H18ClN3O2S/c1-11(2)22-25(23,24)16-10-13(9-8-12(16)3)17-14-6-4-5-7-15(14)18(19)21-20-17/h4-11,22H,1-3H3
• InChI Key: HTIJJQITKOLAKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)Cl)S(=O)(=O)NC(C)C
• Molecular Formula: C18H18ClN3O2S
• Molecular Weight: 375.9 g/mol

Description

5-(4-chlorophthalazin-1-yl)-2-methyl-N-(propan-2-yl)benzenesulfonamide (CPMB) is a synthetic molecule that has found a variety of applications in the field of scientific research. CPMB has been studied for its ability to act as a photosensitizer, a catalyst, and an inhibitor. CPMB has been used in a variety of biochemical and physiological studies, and its unique properties have made it an important tool in the lab.

Scientific Research Applications

• Environmental Monitoring :

  • Occurrence in Environmental Samples : A study by Maceira, Marcé, and Borrull (2018) developed a method for determining derivatives of benzenesulfonamide, including 5-(4-chlorophthalazin-1-yl)-2-methyl-N-(propan-2-yl)benzenesulfonamide, in outdoor air particulate matter. This highlights its environmental occurrence and aids in human exposure assessment (Maceira, Marcé, & Borrull, 2018).

• Material Science and Crystallography :

  • Crystal Structure Analysis : Bats, Frost, and Hashmi (2001) examined the crystal structures of similar benzenesulfonamide derivatives. Their research contributes to understanding the molecular arrangements and interactions in such compounds (Bats, Frost, & Hashmi, 2001).

• Anticancer Research :

  • Potential Anticancer Agents : Sławiński et al. (2012) synthesized derivatives with structures similar to 5-(4-chlorophthalazin-1-yl)-2-methyl-N-(propan-2-yl)benzenesulfonamide, evaluating their potential as anticancer agents. This research indicates the therapeutic potential of such compounds in oncology (Sławiński et al., 2012).

• Enzyme Inhibition Studies :

  • Inhibitory Effects on Enzymes : Gul et al. (2016) studied the inhibitory effects of 4-(2-substituted hydrazinyl)benzenesulfonamides on human carbonic anhydrase enzymes. Their findings contribute to understanding the biochemical interactions and potential therapeutic applications of these compounds (Gul et al., 2016).

• Antibacterial Research :

  • Antibacterial Properties : Abbasi et al. (2015) researched synthetic N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides for their antibacterial potential, indicating the role of similar compounds in combating bacterial infections (Abbasi et al., 2015).

• Bioimaging and Sensing Applications :

  • Chemosensing Probe Development : Ravichandiran et al. (2020) developed a colorimetric and fluorescence probe using a benzenesulfonamide derivative for the detection of Sn2+ ions in aqueous solutions. This research illustrates the application of such compounds in chemical sensing and bioimaging (Ravichandiran et al., 2020).